Cas no 154634-95-4 ((3S,5S)-4-tert-butoxycarbonyl-3,5-dimethylmorpholine)

• Product Name: (3S,5S)-4-tert-butoxycarbonyl-3,5-dimethylmorpholine
• CAS No: 154634-95-4
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 3039352
• PubChem ID: 57547100
• Update Time: 2025-04-21

(3S,5S)-4-tert-butoxycarbonyl-3,5-dimethylmorpholine Chemical and Physical Properties

Names and Identifiers

• (3S,5S)-4-tert-butoxycarbonyl-3,5-dimethylmorpholine
• (S,S)-3,5-dimethylmorpholine-4-carboxylic acid tert-butyl ester; trans-(2S,5S)-1-(tert-butoxycarbonyl)-2,5-dimethylmorpholine; tert-butyl (3S,5S)-3,5-dimethylmorpholine-4-carboxylate
• 154634-95-4
• 1,1-Dimethylethyl (3S,5S)-3,5-dimethyl-4-morpholinecarboxylate
• DTXSID701178653
• SCHEMBL1885718
• (3S,5S)-Tert-butyl3,5-dimethylmorpholine-4-carboxylate
• F18924
• (3S, 5S)-4-tert-Butoxycarbonyl-3,5-dimethylmorpholine
• (3S,5S)-Tert-butyl 3,5-dimethylmorpholine-4-carboxylate
• ABUPJBWQVITJLQ-IUCAKERBSA-N

• Inchi： 1S/C11H21NO3/c1-8-6-14-7-9(2)12(8)10(13)15-11(3,4)5/h8-9H,6-7H2,1-5H3/t8-,9-/m0/s1
• InChI Key： ABUPJBWQVITJLQ-IUCAKERBSA-N
• SMILES： O1C[C@H](C)N(C(=O)OC(C)(C)C)[C@@H](C)C1

Computed Properties

• Exact Mass: 215.15200
• Monoisotopic Mass: 215.15214353Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.77000
• LogP: 1.96860